N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(2-methylphenoxy)acetamide

• Molecular Formula: C23H29N3O3
• Molecular Weight: 395.5 g/mol
• IUPAC Name: N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C23H29N3O3/c1-3-6-23(28)26-15-13-25(14-16-26)20-11-9-19(10-12-20)24-22(27)17-29-21-8-5-4-7-18(21)2/h4-5,7-12H,3,6,13-17H2,1-2H3,(H,24,27)
• InChI Key: WSVIRYNMKBHBGZ-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3C

Description

N-[4-(4-butanoylpiperazin-1-yl)phenyl]-2-(2-methylphenoxy)acetamide, commonly known as BPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BPPA is a piperazine derivative that has been synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The exact mechanism of action of BPPA is not yet fully understood. However, studies have shown that BPPA acts as a positive allosteric modulator of the GABA-A receptor, which is the primary inhibitory neurotransmitter in the central nervous system. This action may contribute to the anticonvulsant and analgesic properties of BPPA.
Biochemical and Physiological Effects:
BPPA has been shown to have various biochemical and physiological effects, including reducing neuronal excitability, increasing GABAergic transmission, and enhancing the activity of voltage-gated potassium channels. These effects may contribute to the anticonvulsant and analgesic properties of BPPA.

Advantages and Limitations for Lab Experiments

One of the main advantages of BPPA is its potent anticonvulsant and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of epilepsy and chronic pain. However, one of the limitations of BPPA is its poor solubility in water, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of BPPA. One potential direction is the development of new drugs based on the structure of BPPA for the treatment of epilepsy and chronic pain. Another potential direction is the study of the mechanism of action of BPPA in more detail to better understand its effects on the central nervous system. Additionally, the synthesis of new derivatives of BPPA may lead to the discovery of compounds with even greater anticonvulsant and analgesic properties.

Synthesis Methods

BPPA can be synthesized using a multi-step process that involves the reaction of piperazine with butanoyl chloride to form 4-butanoylpiperazine. This intermediate is then reacted with 4-nitrophenyl chloroformate to form 4-(4-nitrophenyl)-1-butanoylpiperazine. The final step involves the reaction of 4-(4-nitrophenyl)-1-butanoylpiperazine with 2-(2-methylphenoxy)acetic acid to form BPPA.

Scientific Research Applications

BPPA has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. BPPA has been shown to possess potent anticonvulsant and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of epilepsy and chronic pain.